4-Allyl-5-(2-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol
4-Allyl-5-(2-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol
Brand Name:
Vulcanchem
CAS No.:
857495-78-4
VCID:
VC0479692
InChI:
InChI=1S/C12H12ClN3S/c1-3-6-16-11(14-15-12(16)17)9-5-4-8(2)7-10(9)13/h3-5,7H,1,6H2,2H3,(H,15,17)
SMILES:
CC1=CC(=C(C=C1)C2=NNC(=S)N2CC=C)Cl
Molecular Formula:
C12H12ClN3S
Molecular Weight:
265.76g/mol
4-Allyl-5-(2-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol
CAS No.: 857495-78-4
Main Products
VCID: VC0479692
Molecular Formula: C12H12ClN3S
Molecular Weight: 265.76g/mol
| CAS No. | 857495-78-4 |
|---|---|
| Product Name | 4-Allyl-5-(2-chloro-4-methylphenyl)-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C12H12ClN3S |
| Molecular Weight | 265.76g/mol |
| IUPAC Name | 3-(2-chloro-4-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
| Standard InChI | InChI=1S/C12H12ClN3S/c1-3-6-16-11(14-15-12(16)17)9-5-4-8(2)7-10(9)13/h3-5,7H,1,6H2,2H3,(H,15,17) |
| Standard InChIKey | LZLJBOBKQPCCCB-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C2=NNC(=S)N2CC=C)Cl |
| Canonical SMILES | CC1=CC(=C(C=C1)C2=NNC(=S)N2CC=C)Cl |
| PubChem Compound | 9429876 |
| Last Modified | Nov 13 2021 |
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